5-Bromopyridine-3-sulfonamide

• IUPAC Name: 5-bromopyridine-3-sulfonamide
• InChI: InChI=1S/C5H5BrN2O2S/c6-4-1-5(3-8-2-4)11(7,9)10/h1-3H,(H2,7,9,10)
• InChI Key: ZJAYGKNATMSZHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1Br)S(=O)(=O)N
• Molecular Formula: C5H5BrN2O2S
• DSSTOX Substance ID: DTXSID50506800
• Molecular Weight: 237.08 g/mol
• CAS RN: 62009-33-0

Description

Synthesis Analysis

The synthesis of N-(3-Pyridinyl)-substituted secondary and tertiary sulfonamides, which are closely related to 5-Bromopyridine-3-sulfonamide, has been achieved through the reaction of 3-bromopyridine with primary and secondary alkyl and aryl sulfonamides. This process is catalyzed by CuI and 1,3-di(pyridin-2-yl)propane-1,3-dione with K2CO3 in DMF at elevated temperatures . Additionally, the synthesis of 5,5'-dibromo-2,2'-dipyridyl disulfide and its derivatives has been described, showcasing the ability to create bromo substituted pyridyl sulfur compounds under mild conditions .

Molecular Structure Analysis

The molecular structure of bromopyridine derivatives has been elucidated using various analytical techniques. For instance, the X-ray crystal structure analysis of 5,5'-dibromo-2,2'-dipyridyl disulfide and bis(5-bromopyridine-2-ylthio) methane has confirmed their molecular structure, providing insights into the arrangement of bromopyridine moieties in these compounds .

Chemical Reactions Analysis

Bromopyridine derivatives are versatile intermediates in chemical synthesis. The study on sulfoxide complexes with an additional 3-bromopyridine ligand has shown that these compounds can act as initiators in ring-closing metathesis reactions, with a faster initiation observed for six-coordinated analogues . Furthermore, the conversion of 2-(bromomethyl)-1-sulfonylaziridines into novel 3-sulfonamido-2,3,4,5-tetrahydro-1,5-benzothiazepines demonstrates the reactivity of bromopyridine derivatives in creating complex heterocyclic structures .

Physical and Chemical Properties Analysis

The physical and chemical properties of bromopyridine derivatives are influenced by the presence of bromine and sulfonamide groups. These properties are essential for their reactivity and potential applications in medicinal chemistry and materials science. For example, the efficient synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, a compound related to 5-Bromopyridine-3-sulfonamide, highlights the importance of regioselectivity and functional group transformations in determining the final properties of the synthesized molecules .

Scientific Research Applications

Synthesis and Catalysis

5-Bromopyridine-3-sulfonamide plays a crucial role in the synthesis of various chemical compounds. For instance, Han (2010) demonstrated its use in the synthesis of N-(3-Pyridinyl)-substituted secondary and tertiary sulfonamides through a reaction catalyzed by CuI and 1,3-di(pyridin-2-yl)propane-1,3-dione (Han, 2010). Similarly, Emura et al. (2011) reported a method for efficiently transforming 2,6-dibromopyridine to 6-bromopyridine-2-sulfonamide, highlighting its importance in the synthesis of various pyridine sulfonamides (Emura et al., 2011).

Chemical Reactions

5-Bromopyridine-3-sulfonamide is also used as a reagent in various chemical reactions. Khazaei et al. (2014) synthesized a novel N-bromo sulfonamide reagent for the synthesis of 4,4′-(arylmethylene)-bis(3-methyl-1-phenyl-1H-pyrazol-5-ol)s, demonstrating its utility in facilitating complex chemical reactions (Khazaei et al., 2014).

Pharmaceutical Research

In pharmaceutical research, Noreen et al. (2017) explored the synthesis of thiophene sulfonamide derivatives using 5-bromothiophene-2-sulfonamide, showing its potential in creating compounds with significant biological activities (Noreen et al., 2017). Additionally, Chohan and Shad (2011) synthesized sulfonamide-derived ligands and their transition metal complexes, indicating its relevance in developing new pharmaceutical agents (Chohan & Shad, 2011).

Discovery of Receptor Antagonists

Kindon et al. (2017) identified N-(5-Bromo-3-methoxypyrazin-2-yl)-5-chlorothiophene-2-sulfonamide as a key compound in the discovery of CCR4 receptor antagonists, demonstrating its significance in medicinal chemistry (Kindon et al., 2017).

Organic Chemistry

In the field of organic chemistry, Żukowska et al. (2013) investigated sulfoxide complexes with 3-bromopyridine ligands, providing insights into their catalytic properties and mechanisms (Żukowska et al., 2013).

Antibacterial Research

Sulfonamides, including 5-Bromopyridine-3-sulfonamide derivatives, have been studied for their antibacterial properties. Gadad et al. (2000) synthesized sulfonamide derivatives that showed high antibacterial activity, indicating its potential in developing new antibiotics (Gadad et al., 2000).

Mechanism of Action

Target of Action

A similar compound, 5-bromonicotinamide, is known to interact with gpi-linked nad (p) (+)–arginine adp-ribosyltransferase 1 in humans .

Biochemical Pathways

The biochemical pathways affected by 5-Bromopyridine-3-sulfonamide are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 5-Bromopyridine-3-sulfonamide .

Safety and Hazards

The compound is classified as a hazard under the GHS07 category. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.